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Compound of Interest

Compound Name: 5-Chloro-2-methoxyaniline

CAS No.: 95-03-4

Cat. No.: B1222851

Get Quote

Introduction

5-Chloro-2-methoxyaniline is a key intermediate in the synthesis of various dyes,

pharmaceuticals, and other organic compounds. A thorough understanding of its spectroscopic

properties is crucial for reaction monitoring, quality control, and structural elucidation in

research and development settings. This technical guide provides a comprehensive overview

of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data

for 5-Chloro-2-methoxyaniline, complete with detailed experimental protocols and a visual

workflow for spectroscopic analysis.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 5-Chloro-2-methoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data[1]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

6.75 - 6.65 m 2H Ar-H

6.60 d 1H Ar-H

3.85 s 3H -OCH₃

3.70 br s 2H -NH₂

Solvent: CDCl₃, Frequency: 90 MHz

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm Assignment

147.6 C-OCH₃

135.5 C-NH₂

123.0 C-Cl

117.5 Ar-CH

112.0 Ar-CH

110.8 Ar-CH

55.5 -OCH₃

Solvent: CDCl₃

Infrared (IR) Spectroscopy[2]
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Wavenumber (cm⁻¹) Intensity Assignment

3430 - 3350 s, br N-H stretch (amine)

3050 - 3000 m C-H stretch (aromatic)

2950 - 2850 m C-H stretch (methyl)

1620 - 1580 s
N-H bend (amine) / C=C

stretch (aromatic)

1500 - 1400 s C=C stretch (aromatic)

1240 - 1200 s C-O stretch (aryl ether)

1050 - 1000 m C-O stretch (aryl ether)

850 - 750 s
C-H bend (aromatic, out-of-

plane)

750 - 650 m C-Cl stretch

s = strong, m = medium, br = broad

Mass Spectrometry (MS)[2][3]
m/z Relative Intensity (%) Assignment

157 100 [M]⁺ (Molecular Ion)

142 ~80 [M - CH₃]⁺

114 ~40 [M - CH₃ - CO]⁺

Experimental Protocols
Detailed methodologies for acquiring the spectroscopic data are outlined below.

NMR Spectroscopy
Sample Preparation:
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Approximately 5-10 mg of 5-Chloro-2-methoxyaniline is accurately weighed and dissolved

in about 0.5-0.7 mL of deuterated chloroform (CDCl₃).[2]

The solution is transferred to a 5 mm NMR tube.

A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00

ppm).

Data Acquisition:

¹H NMR: Spectra are typically acquired on a 300 or 400 MHz spectrometer.[3] Standard

acquisition parameters include a 30° pulse angle, an acquisition time of 2-4 seconds, and a

relaxation delay of 1-2 seconds. Typically, 8 to 16 scans are sufficient for a good signal-to-

noise ratio.

¹³C NMR: Spectra are acquired on the same instrument, often requiring a larger number of

scans (e.g., 128 or more) due to the lower natural abundance of the ¹³C isotope.

IR Spectroscopy
Sample Preparation (Thin Solid Film Method):[4]

A small amount (around 50 mg) of solid 5-Chloro-2-methoxyaniline is dissolved in a few

drops of a volatile solvent like methylene chloride.[4]

One drop of this solution is placed on a clean, dry salt plate (e.g., NaCl or KBr).[4]

The solvent is allowed to evaporate, leaving a thin film of the compound on the plate.[4]

Data Acquisition:

A background spectrum of the clean salt plate is recorded.

The salt plate with the sample film is placed in the spectrometer's sample holder.

The infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1222851/docs?utm_src=pdf-body#spectroscopic-analysis-of-5-chloro-2-methoxyaniline-a-technical-guide
https://www.mdpi.com/1422-0067/6/1/52
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methoxyaniline
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.benchchem.com/product/b1222851/docs?utm_src=pdf-body#spectroscopic-analysis-of-5-chloro-2-methoxyaniline-a-technical-guide
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

A dilute solution of 5-Chloro-2-methoxyaniline is prepared by dissolving a small amount of

the sample in a suitable volatile organic solvent, such as methanol or acetonitrile.[5]

Data Acquisition (Electron Ionization - EI):

The sample solution is introduced into the mass spectrometer, often via a direct insertion

probe or through a gas chromatograph (GC-MS).[6]

In the ion source, the sample molecules are bombarded with a high-energy electron beam,

causing ionization and fragmentation.[6]

The resulting ions are accelerated and separated based on their mass-to-charge (m/z) ratio

by a mass analyzer.[6]

A detector records the abundance of each ion, generating the mass spectrum.

Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound like 5-Chloro-2-methoxyaniline.
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Sample Preparation

Data Acquisition

Data Analysis & Interpretation

Structural Elucidation

5-Chloro-2-methoxyaniline

Dissolve in CDCl3 Prepare Thin Film Dissolve in Volatile Solvent

NMR Spectrometer FT-IR Spectrometer Mass Spectrometer

Chemical Shifts & Coupling Functional Group Identification Molecular Weight & Fragmentation

Confirm Structure of
5-Chloro-2-methoxyaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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